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Compound of Interest

Compound Name: 1-Chloro-2-methylpentane

Cat. No.: B081641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of 1-Chloro-2-methylpentane, a chiral alkyl

halide of interest in synthetic organic chemistry. It covers its chemical identity, physical

properties, synthesis, reactivity, and safety protocols, presenting data in a structured format

suitable for a technical audience.

Chemical Identity and Structure
1-Chloro-2-methylpentane is a halogenated alkane with the chemical formula C₆H₁₃Cl.[1][2]

[3][4] Its structure consists of a five-carbon pentane chain with a methyl group at the second

carbon and a chlorine atom attached to the first carbon. The presence of a stereocenter at the

C2 position means that 1-Chloro-2-methylpentane is a chiral molecule and can exist as two

distinct enantiomers: (S)-1-chloro-2-methylpentane and (R)-1-chloro-2-methylpentane.[1]

The IUPAC name for this compound is 1-chloro-2-methylpentane.[3][4]

Synonyms: 2-Methylpentyl chloride[2]

CAS Registry Number: 14753-05-0[2][3][4]

Caption: Chemical structure of 1-Chloro-2-methylpentane.
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The physical and chemical properties of 1-Chloro-2-methylpentane are summarized below.

These properties are essential for its handling, use in reactions, and purification.

Property Value Source(s)

Molecular Formula C₆H₁₃Cl [1][2][3]

Molecular Weight 120.62 g/mol [1][2][3]

Boiling Point 120 °C (lit.) [2]

Melting Point -35.1 °C (estimate) [2]

Density 0.870 g/cm³ [2]

Refractive Index 1.4190 - 1.4220 [2]

Water Solubility Insoluble [2]

Appearance
Colorless to Almost Colorless

Clear Liquid
[5]

Synthesis and Production
1-Chloro-2-methylpentane is typically synthesized from its corresponding alcohol, 2-methyl-1-

pentanol, via nucleophilic substitution. Common chlorinating agents for this transformation

include thionyl chloride (SOCl₂) or hydrogen chloride (HCl) in the presence of a catalyst like

zinc chloride (ZnCl₂).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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